Cas no 4540-48-1 (1,3-Isobenzofurandione, 4,5,6,7-tetramethyl-)

1,3-Isobenzofurandione, 4,5,6,7-tetramethyl-, is a tetramethyl-substituted derivative of phthalic anhydride, characterized by its unique aromatic structure and enhanced steric hindrance due to the methyl groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialized polymers, dyes, and fine chemicals. Its tetramethyl substitution improves thermal stability and solubility in nonpolar solvents, making it advantageous for high-temperature applications and reactions requiring controlled reactivity. The electron-donating effects of the methyl groups also influence its reactivity in electrophilic substitutions, offering tailored synthetic pathways. Its crystalline form ensures ease of handling and storage under standard conditions.
1,3-Isobenzofurandione, 4,5,6,7-tetramethyl- structure
4540-48-1 structure
Product Name:1,3-Isobenzofurandione, 4,5,6,7-tetramethyl-
CAS No:4540-48-1
MF:C12H12O3
MW:204.221883773804
CID:3989852
PubChem ID:11074484
Update Time:2025-05-27

1,3-Isobenzofurandione, 4,5,6,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4,5,6,7-tetramethyl-
    • 4540-48-1
    • SCHEMBL411125
    • 4,5,6,7-tetramethylisobenzofuran-1,3-dione
    • Inchi: 1S/C12H12O3/c1-5-6(2)8(4)10-9(7(5)3)11(13)15-12(10)14/h1-4H3
    • InChI Key: UWDJMMDMYWHALD-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C)=C(C)C(C)=C(C)C=2C1=O)=O

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

1,3-Isobenzofurandione, 4,5,6,7-tetramethyl- Pricemore >>

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